Cas no 14670-58-7 (1-Heptanol, 2-ethynyl-)
1-Heptanol, 2-ethynyl- structure
Product Name:1-Heptanol, 2-ethynyl-
CAS No:14670-58-7
MF:C9H16O
MW:140.222743034363
CID:1320984
Update Time:2024-08-18
1-Heptanol, 2-ethynyl- Chemical and Physical Properties
Names and Identifiers
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- 1-Heptanol, 2-ethynyl-
-
- Inchi: 1S/C9H16O/c1-3-5-6-7-9(4-2)8-10/h2,9-10H,3,5-8H2,1H3
- InChI Key: GZGJIAZRLUGTJX-UHFFFAOYSA-N
- SMILES: C(O)C(C#C)CCCCC
Experimental Properties
- Density: 0.883±0.06 g/cm3(Predicted)
- Boiling Point: 224.3±13.0 °C(Predicted)
- pka: 14.50±0.10(Predicted)
1-Heptanol, 2-ethynyl- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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